Cas no 88218-66-0 (2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-)

2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)- structure
88218-66-0 structure
Product Name:2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-
CAS No:88218-66-0
MF:C17H20O3
MW:272.338905334473
CID:640937
PubChem ID:71409944
Update Time:2025-04-19

2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • (3,7-dimethyl-8-oxoocta-2,6-dienyl) benzoate
    • 2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-
    • DTXSID10829648
    • 88218-66-0
    • 3,7-Dimethyl-8-oxoocta-2,6-dien-1-yl benzoate
    • Inchi: 1S/C17H20O3/c1-14(7-6-8-15(2)13-18)11-12-20-17(19)16-9-4-3-5-10-16/h3-5,8-11,13H,6-7,12H2,1-2H3
    • InChI Key: OSLSLDHLNOCJQN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC=C(C)CCC=C(C=O)C

Computed Properties

  • Exact Mass: 272.14124450g/mol
  • Monoisotopic Mass: 272.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3.8
  • Topological Polar Surface Area: 43.4Ų
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